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Compound of Interest

Compound Name: 6-Hydroxyhexanal

Cat. No.: B3051487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 6-
hydroxyhexanal, detailed experimental protocols for its synthesis, and its role in biological

systems. The information is presented to support research and development activities in the

fields of chemistry and drug development.

Core Molecular Data
The fundamental molecular properties of 6-hydroxyhexanal are summarized in the table

below.

Property Value Citation(s)

Molecular Formula C₆H₁₂O₂ [1][2][3]

Molecular Weight 116.16 g/mol [1][2][3][4][5]

IUPAC Name 6-hydroxyhexanal [2][3]

CAS Number 34067-76-0 [1][3][4]

Experimental Protocols for Synthesis
The synthesis of 6-hydroxyhexanal can be achieved through various methods. Below are

detailed protocols for two common and effective approaches: catalytic oxidation of 1,6-
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hexanediol and TEMPO-mediated oxidation.

Catalytic Oxidation of 1,6-Hexanediol
This method involves the selective oxidation of one of the primary alcohol groups of 1,6-

hexanediol to an aldehyde. Palladium-based catalysts are often employed for this

transformation.

Experimental Procedure:

Catalyst Preparation: A palladium on hydroxyapatite (Pd/HAP) catalyst can be utilized.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser,

dissolve 1,6-hexanediol in an aqueous solution.

Catalyst Addition: Add the Pd/HAP catalyst to the solution.

Reaction Conditions: Heat the reaction mixture to approximately 70°C.[1] Bubble air through

the mixture to provide the oxidant.[3]

Monitoring: The progress of the reaction can be monitored by techniques such as gas

chromatography (GC) or thin-layer chromatography (TLC).

Workup and Purification: Upon completion, the catalyst is removed by filtration. The aqueous

solution is then extracted with a suitable organic solvent (e.g., ethyl acetate). The combined

organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed

under reduced pressure to yield the crude product. Further purification can be achieved by

column chromatography.

A generalized workflow for this experimental protocol is depicted below.
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Figure 1: Catalytic Oxidation Workflow.
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TEMPO-Mediated Oxidation
(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) is a stable radical that catalyzes the selective

oxidation of primary alcohols to aldehydes in the presence of a co-oxidant.

Experimental Procedure:

Reaction Setup: To a solution of the diol in a biphasic solvent system (e.g., dichloromethane

and water), add TEMPO and a phase-transfer catalyst.

Reagent Addition: Add sodium bicarbonate and potassium bromide to the mixture.[1]

Oxidation: Cool the mixture in an ice bath and add sodium hypochlorite (bleach) dropwise

while vigorously stirring. The reaction is typically rapid.

Monitoring: The reaction progress can be monitored by TLC.

Workup and Purification: Once the starting material is consumed, the layers are separated.

The aqueous layer is extracted with dichloromethane. The combined organic layers are

washed with a solution of sodium thiosulfate, followed by brine. The organic phase is then

dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

The resulting crude product can be purified by flash chromatography.

Biological Significance and Signaling Pathway
Involvement
6-Hydroxyhexanal is recognized as a product of lipid peroxidation, a process that occurs

under conditions of oxidative stress.[2] While not a primary signaling molecule itself, its

formation is indicative of cellular damage and can contribute to the complex signaling cascades

initiated by oxidative stress.

Under oxidative stress, reactive oxygen species (ROS) attack polyunsaturated fatty acids

(PUFAs) in cell membranes, initiating a chain reaction known as lipid peroxidation. This

process generates a variety of reactive aldehydes, including hydroxyalkenals like 6-
hydroxyhexanal. These aldehydes are electrophilic and can react with cellular nucleophiles

such as proteins and DNA, leading to cellular dysfunction. The accumulation of these lipid

peroxidation products can activate stress-responsive signaling pathways, such as the mitogen-
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activated protein kinase (MAPK) pathway, which can ultimately lead to cellular responses

ranging from adaptation and survival to apoptosis.

The diagram below illustrates the general pathway of lipid peroxidation leading to the formation

of hydroxyalkenals and the subsequent activation of downstream signaling.
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Figure 2: Lipid Peroxidation and Stress Signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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